Cas no 374112-75-1 (1H-Pyrrolo[2,3-e]-2,1,3-benzoxadiazole(9CI))

• Product Name: 1H-Pyrrolo[2,3-e]-2,1,3-benzoxadiazole(9CI)
• CAS No: 374112-75-1
• MF: C₈H₅N₃O
• MW: 159.144800901413
• CID: 297979
• PubChem ID: 45121129
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-e]-2,1,3-benzoxadiazole(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-e]-2,1,3-benzoxadiazole(9CI)
• 3H-pyrrolo[2,3-e][2,1,3]benzoxadiazole
• pyrrolo[2,3-e]benzofurazan
• DTXSID60669137
• 3H-[1,2,5]Oxadiazolo[3,4-g]indole
• 374112-75-1
• [1,2,5]oxadiazolo[4,3-g]indole

• Inchi： 1S/C8H5N3O/c1-2-6-8(11-12-10-6)7-5(1)3-4-9-7/h1-4,10H
• InChI Key： PLKFOJNEXFRBSI-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C3C=CN=C23)N1

Computed Properties

• Exact Mass: 159.04335
• Monoisotopic Mass: 159.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.1
• Topological Polar Surface Area: 46A^2

Experimental Properties

• PSA: 45.98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles